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Compound of Interest

Compound Name: Isomaltotetraose

Cat. No.: B15592645

A Structural Showdown: Isomaltotetraose vs.
Maltotetraose

For researchers and scientists in the fields of carbohydrate chemistry, biochemistry, and drug
development, understanding the nuanced structural differences between oligosaccharides is
paramount. Isomaltotetraose and maltotetraose, both tetramers of glucose, serve as a
compelling case study in how a simple change in linkage can impart distinct three-dimensional
structures and, consequently, different physicochemical and biological properties. This guide
provides an in-depth structural comparison of these two molecules, supported by experimental
data and detailed methodologies.

At a Glance: Key Structural and Physical
Differences

The primary distinction between isomaltotetraose and maltotetraose lies in the glycosidic
bonds that link the four glucose units. Maltotetraose is a linear oligosaccharide with exclusively
a-1,4 glycosidic linkages, which promotes a more rigid, helical conformation.[1][2] In contrast,
isomaltotetraose is characterized by a-1,6 glycosidic linkages, introducing greater
conformational flexibility.[3][4] Both molecules share the same molecular formula and weight.
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Property

Isomaltotetraose

Maltotetraose

Systematic Name

a-D-Glucopyranosyl-(1 - 6)-0-
D-glucopyranosyl-(1 - 6)-a-D-
glucopyranosyl-(1 - 6)-D-

a-D-Glucopyranosyl-(1 - 4)-a-
D-glucopyranosyl-(1 - 4)-a-D-
glucopyranosyl-(1 - 4)-D-

glucose glucose
Molecular Formula C24H42021 C24H42021
Molecular Weight 666.58 g/mol 666.58 g/mol
Glycosidic Linkage a-1,6 a-1,4
Glycosidic Torsion Angles o, ¥, and w ® and W

More rigid, tends to form a

Conformation More flexible and extended ]

helical structure
Melting Point >210°CJ[5] Data not consistently available
Solubility Soluble in water[6] Soluble in water[7]

Visualizing the Structural Divergence

The difference in glycosidic linkage directly impacts the overall three-dimensional structure of

these tetrasaccharides.
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Isomaltotetraose (a-1,6 linkage)

a-1,6 a-1,6 a-1,6
Ge ——» Glc —» Glc —» Glc

Maltotetraose (a-1,4 linkage)

a-1,4 a-1,4 a-1,4
Ge ——» Glc ——» Glc —» Glc

Experimental Workflow for Structural Comparison

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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